Cas no 1381947-37-0 (tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate)
1381947-37-0 structure
Product Name:tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
CAS No:1381947-37-0
MF:C11H20INO2
MW:325.186475753784
CID:2092263
PubChem ID:57364275
Update Time:2025-04-21
tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
- AKOS015924520
- SB52147
- 1-Azetidinecarboxylic acid, 3-(3-iodopropyl)-, 1,1-dimethylethyl ester
- 1381947-37-0
- tert-butyl3-(3-iodopropyl)azetidine-1-carboxylate
-
- MDL: MFCD18206288
- Inchi: 1S/C11H20INO2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-8H2,1-3H3
- InChI Key: GRBFCIUGZBUBFW-UHFFFAOYSA-N
- SMILES: ICCCC1CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 325.05388Da
- Monoisotopic Mass: 325.05388Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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